Cas no 2304635-55-8 ((1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid)

(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid structure
2304635-55-8 structure
Product Name:(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
CAS No:2304635-55-8
MF:C16H23BO3
MW:274.163025140762
CID:4780258
Update Time:2023-08-17

(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Chemical and Physical Properties

Names and Identifiers

    • (1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
    • 4,4,5,5-Tetramethyl-2-(1,3,4,5-tetrahydrobenzo[c]oxepin-8-yl)-1,3,2-dioxaborolane
    • Inchi: 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)14-8-7-12-6-5-9-18-11-13(12)10-14/h7-8,10H,5-6,9,11H2,1-4H3
    • InChI Key: NPYGBMMOIUGMAV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3CCCOCC=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Topological Polar Surface Area: 27.7

(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC10937-5g
(1,3,4,5-tetrahydrobenzo[c]oxepin-8-yl)boronic acid
2304635-55-8 95%
5g
$2359 2023-09-07
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